1483-01-8

L-Homoarginine hydrochloride

In Stock

• CAS RN:
• 1483-01-8

• Formula:
• C7H17ClN4O2

• InChI:
• InChI=1S/C7H16N4O2.ClH/c8-5(6(12)13)3-1-2-4-11-7(9)10;/h5H,1-4,8H2,(H,12,13)(H4,9,10,11);1H/t5-;/m0./s1

• InChIKey:
• YMKBVNVCKUYUDM-JEDNCBNOSA-N

• L-Homoarginine is an uncompetitive and organ-specific inhibitor of alkaline phosphatases. This non-essential amino acid inhibits human bone and liver alkaline phosphatases but has no effect on placental or intestinal isoenzymes. In vitro, L-homoarginine inhibits [3H]thymidine uptake by mouse myeloma MOPC 104E cells and inhibits proliferation of C3H/He mouse osteosarcoma cells. Pre-treatment with L-homoarginine delays in vivo tumor growth in a murine C3H/He osteosarcoma model. It also inhibits high-protein diet-induced pancreatic growth and enzyme secretion in bile-pancreatic juice-diverted rats, a model for the induction of pancreatic enzyme secretion with hypercholecystokininemia.
  An inhibitor of alkaline phosphatase isoenzymes.
  
  

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

In Stock

• CAS RN:
• 881483-01-8

• Formula:
• C17H13F3N2O3S

• InChI:
• InChI=1S/C17H13F3N2O3S/c18-17(19,20)25-11-7-5-10(6-8-11)21-15(23)9-14-16(24)22-12-3-1-2-4-13(12)26-14/h1-8,14H,9H2,(H,21,23)(H,22,24)

• InChIKey:
• DSHHEQVEOOIKMU-UHFFFAOYSA-N

• 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide is a useful research compound. Its molecular formula is C17H13F3N2O3S and its molecular weight is 382.36. The purity is usually 95%.